1,5-dimethoxy-4,8-dinitronaphthalene
Overview
Description
1,5-Dimethoxy-4,8-dinitronaphthalene (1,5-DMDN) is an organic compound with a variety of applications in scientific research. It is a dinitronaphthalene derivative, and is the precursor to a range of compounds used in a variety of scientific applications. 1,5-DMDN is a white crystalline solid, which is soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). It is also soluble in water, but to a lesser extent.
Scientific Research Applications
1,5-dimethoxy-4,8-dinitronaphthalene has a variety of applications in scientific research. It is used in the synthesis of a range of compounds, such as 1,2-dinitrophenol and 1,3-dinitrobenzene, which are used in organic synthesis and as reagents in analytical chemistry. 1,5-dimethoxy-4,8-dinitronaphthalene is also used as a starting material in the synthesis of a variety of dinitronaphthalene derivatives, which have applications in materials science and as catalysts in organic synthesis.
Mechanism of Action
1,5-dimethoxy-4,8-dinitronaphthalene is a dinitronaphthalene derivative, and its mechanism of action is based on the formation of a dinitronaphthalene radical cation. The radical cation is formed when the compound is oxidized by an oxidizing agent, such as a peroxide or a hypochlorite. The radical cation can then react with other molecules, leading to a variety of reactions.
Biochemical and Physiological Effects
1,5-dimethoxy-4,8-dinitronaphthalene has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant, antimicrobial, and anti-inflammatory properties. It has also been suggested that 1,5-dimethoxy-4,8-dinitronaphthalene may have potential applications in the treatment of cancer, as it has been found to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
1,5-dimethoxy-4,8-dinitronaphthalene is a useful compound for laboratory experiments, as it is relatively easy to synthesize and is soluble in a variety of solvents. It is also relatively stable, with a half-life of around 10 days. However, it is important to note that 1,5-dimethoxy-4,8-dinitronaphthalene is a highly flammable compound, and should be handled with care.
Future Directions
1,5-dimethoxy-4,8-dinitronaphthalene has a range of potential applications in scientific research, and there are a number of future directions that could be explored. These include further research into its potential therapeutic applications, as well as its use as a catalyst in organic synthesis. Additionally, its potential applications in materials science could be further explored. Finally, its use as a reagent in analytical chemistry could be further developed, as the compound has a wide range of potential uses in this field.
Synthesis Methods
1,5-dimethoxy-4,8-dinitronaphthalene can be synthesized from the reaction between 1,5-dimethoxy-4-nitronaphthalene and potassium dinitrobenzoate in the presence of anhydrous sodium carbonate. The reaction is carried out at temperatures of around 90°C and yields a white solid. The solid can be purified by recrystallization from ethanol or methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,5-dimethoxy-4,8-dinitronaphthalene can be achieved through a multi-step process involving nitration and methoxylation reactions.", "Starting Materials": [ "Naphthalene", "Nitric acid", "Sulfuric acid", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Acetic anhydride" ], "Reaction": [ "Nitration of naphthalene using a mixture of nitric acid and sulfuric acid to yield 1-nitronaphthalene", "Nitration of 1-nitronaphthalene using the same mixture of nitric acid and sulfuric acid to yield 1,5-dinitronaphthalene", "Reduction of 1,5-dinitronaphthalene using sodium hydroxide and hydrogen gas to yield 1,5-diaminonaphthalene", "Methoxylation of 1,5-diaminonaphthalene using methanol and hydrochloric acid to yield 1,5-dimethoxy-4,8-diaminonaphthalene", "Nitration of 1,5-dimethoxy-4,8-diaminonaphthalene using a mixture of nitric acid and sulfuric acid to yield 1,5-dimethoxy-4,8-dinitronaphthalene", "Acetylation of 1,5-dimethoxy-4,8-dinitronaphthalene using acetic anhydride and sodium acetate to yield the final product, 1,5-dimethoxy-4,8-dinitronaphthalene" ] } | |
CAS RN |
303777-47-1 |
Product Name |
1,5-dimethoxy-4,8-dinitronaphthalene |
Molecular Formula |
C12H10N2O6 |
Molecular Weight |
278.2 |
Purity |
95 |
Origin of Product |
United States |
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